Cas no 2165501-49-3 (trans-4-(3-phenylpropyl)aminooxolan-3-ol)

• Product Name: trans-4-(3-phenylpropyl)aminooxolan-3-ol
• CAS No: 2165501-49-3
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 6411923
• PubChem ID: 126846616
• Update Time: 2025-07-09

trans-4-(3-phenylpropyl)aminooxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• trans-4-(3-phenylpropyl)aminooxolan-3-ol
• 3-Furanol, tetrahydro-4-[(3-phenylpropyl)amino]-, (3S,4R)-
• trans-4-[(3-phenylpropyl)amino]oxolan-3-ol
• AKOS040823254
• (3S,4R)-4-[(3-phenylpropyl)amino]oxolan-3-ol
• starbld0003395
• (3S,4R)-4-((3-Phenylpropyl)amino)tetrahydrofuran-3-ol
• 2165501-49-3
• F6545-4817

• Inchi： 1S/C13H19NO2/c15-13-10-16-9-12(13)14-8-4-7-11-5-2-1-3-6-11/h1-3,5-6,12-15H,4,7-10H2/t12-,13-/m1/s1
• InChI Key： UEZWOCBEHBPKAD-CHWSQXEVSA-N
• SMILES： O1C[C@@H](NCCCC2=CC=CC=C2)[C@H](O)C1

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• Density: 1.11±0.1 g/cm3(Predicted)
• Boiling Point: 391.3±42.0 °C(Predicted)
• pka: 14.17±0.40(Predicted)

Additional information on trans-4-(3-phenylpropyl)aminooxolan-3-ol

Professional Introduction to trans-4-(3-phenylpropyl)aminooxolan-3-ol (CAS No. 2165501-49-3)

trans-4-(3-phenylpropyl)aminooxolan-3-ol, identified by its Chemical Abstracts Service number CAS No. 2165501-49-3, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This oxolane derivative features a unique structural motif that has garnered attention for its potential applications in drug discovery and molecular recognition. The compound’s architecture, characterized by a rigid oxolane ring fused with an amine and a phenylpropyl side chain, presents an intriguing platform for developing novel therapeutic agents.

The< strong>3-phenylpropyl substituent introduces a degree of lipophilicity and steric bulk, which can be strategically exploited to modulate binding interactions with biological targets. This feature is particularly relevant in the design of small-molecule inhibitors targeting enzymes and receptors involved in critical biological pathways. Recent advancements in computational chemistry have enabled the prediction of favorable binding modes for such compounds, suggesting their utility in modulating pathways associated with inflammation, neurodegeneration, and metabolic disorders.

In the context of modern drug development, the< strong>oxolane scaffold has emerged as a versatile pharmacophore due to its ability to adopt multiple conformations and engage in diverse non-covalent interactions. The oxolane ring provides a stable yet flexible framework that can accommodate various functional groups while maintaining structural integrity. This characteristic makes< strong>trans-4-(3-phenylpropyl)aminooxolan-3-ol a promising candidate for further exploration in medicinal chemistry.

Recent studies have highlighted the importance of< strong>aminooxolan derivatives in the development of bioactive molecules. The amine functionality serves as a hydrogen bond acceptor and donor, enhancing the compound’s ability to interact with biological macromolecules. Moreover, the oxolane ring’s inherent rigidity can improve pharmacokinetic properties such as solubility and metabolic stability, which are critical factors in drug design.

The< strong>CAS No. 2165501-49-3 registry ensures that researchers have access to reliable and standardized information regarding this compound’s properties and synthesis methods. This standardized identification is essential for reproducibility in scientific research and for facilitating collaboration across international research teams. The compound’s synthesis involves multi-step organic transformations, including nucleophilic substitution reactions on the oxolane ring and functional group interconversions to introduce the< strong>3-phenylpropyl moiety.

The< strong>phenylpropyl side chain contributes to the compound’s overall physicochemical properties, influencing its solubility, permeability, and binding affinity. Computational modeling has been instrumental in optimizing this moiety’s structure to enhance its interaction with target proteins. For instance, molecular dynamics simulations have revealed that slight modifications to the phenylpropyl group can significantly alter binding affinities, providing insights into structure-activity relationships.

In conclusion, trans-4-(3-phenylpropyl)aminooxolan-3-ol (CAS No. 2165501-49-3) represents a compelling scaffold for pharmaceutical innovation. Its unique structural features offer opportunities for designing molecules with tailored biological activities. As research continues to uncover new applications for oxolane derivatives, compounds like this one are likely to play an increasingly important role in addressing unmet medical needs.